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Compound of Interest

Compound Name: S-acetyl-PEG5-alcohol

Cat. No.: B15063137 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational integrity.

This guide provides essential information and a step-by-step protocol for the safe disposal of S-
acetyl-PEG5-alcohol, a commonly used PEG-based PROTAC linker. While a specific Safety

Data Sheet (SDS) for S-acetyl-PEG5-alcohol is not readily available, this document

synthesizes safety and disposal information from analogous compounds and general

laboratory chemical waste guidelines to ensure best practices are followed.

Core Safety and Handling Principles
Before beginning any disposal procedure, it is imperative to handle S-acetyl-PEG5-alcohol
with appropriate personal protective equipment (PPE). This includes, but is not limited to,

safety goggles, chemical-resistant gloves, and a lab coat. All handling of this compound should

occur in a well-ventilated area, preferably within a fume hood.

Quantitative Data Summary
While detailed experimental data on S-acetyl-PEG5-alcohol is limited in publicly accessible

documents, the table below summarizes its basic chemical properties.
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Property Value

Chemical Name S-acetyl-PEG5-alcohol

CAS Number 1000415-61-1[1]

Molecular Formula C12H24O6S[1]

Molecular Weight 304.38 g/mol

Step-by-Step Disposal Protocol
The following protocol is a recommended procedure for the safe disposal of S-acetyl-PEG5-
alcohol, based on guidelines for similar chemical structures.

1. Neutralization and Dilution:

For small quantities of S-acetyl-PEG5-alcohol, it is advisable to first neutralize any potential

reactivity. While not highly reactive, treating it as a potentially reactive substance is a prudent

safety measure.

Prepare a solution of sodium bicarbonate (a weak base) in a large volume of water.

Slowly add the S-acetyl-PEG5-alcohol to the bicarbonate solution with constant stirring.

This will help to hydrolyze the acetyl group and dilute the compound.

2. Absorption of Liquid Waste:

Once diluted, the solution should be absorbed onto an inert, non-combustible absorbent

material such as vermiculite or sand.

Ensure that the absorbent material is fully saturated but not overly so, to prevent dripping

and contamination.

3. Packaging and Labeling:

The saturated absorbent material should be placed in a designated, leak-proof container for

chemical waste.
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "S-acetyl-PEG5-alcohol (absorbed)".

The date of disposal should also be clearly marked on the label.

4. Final Disposal:

The sealed and labeled container must be disposed of through a licensed hazardous waste

disposal company.

Always follow your institution's specific guidelines and local, state, and federal regulations for

chemical waste disposal.[2] Never dispose of this chemical down the drain or in regular

trash.

Experimental Workflow for Disposal
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Start: S-acetyl-PEG5-alcohol Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Sodium Bicarbonate Solution
in a Large Beaker

Slowly Add S-acetyl-PEG5-alcohol
to Bicarbonate Solution with Stirring

Add Inert Absorbent Material
(e.g., Vermiculite) to the Solution

Place Saturated Absorbent
in a Labeled, Sealable

Hazardous Waste Container

Label Container:
'Hazardous Waste'

'S-acetyl-PEG5-alcohol (absorbed)'
Date

Dispose Through Licensed
Hazardous Waste Contractor

End of Procedure
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Figure 1. A flowchart outlining the step-by-step procedure for the safe disposal of S-acetyl-
PEG5-alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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